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Compound of Interest

Compound Name: Disodium 1,3-benzenedisulfonate

Cat. No.: B166255 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides essential safety

and logistical information for the proper disposal of Disodium 1,3-benzenedisulfonate.

Disodium 1,3-benzenedisulfonate is not classified as a hazardous material for transportation

purposes according to DOT, TDG, IATA, and IMDG/IMO regulations.[1][2] However, proper

disposal procedures must be followed to ensure environmental safety and compliance with

local, regional, and national regulations.[1][2][3]

Immediate Safety and Handling for Disposal
Before beginning any disposal procedure, it is crucial to handle the chemical with appropriate

personal protective equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[1]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

Respiratory Protection: In case of insufficient ventilation or dust formation, wear a

NIOSH/MSHA approved respirator.

General Hygiene: Handle in accordance with good industrial hygiene and safety practices.

Wash hands before breaks and immediately after handling the product.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b166255?utm_src=pdf-interest
https://www.benchchem.com/product/b166255?utm_src=pdf-body
https://www.benchchem.com/product/b166255?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2281122&productDescription=BNZENE-13-DISULFONIC+AC+D+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC174140250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2281122&productDescription=BNZENE-13-DISULFONIC+AC+D+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC174140250&countryCode=US&language=en
https://www.fishersci.ie/store/msds?partNumber=11429847&countryCode=IE&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2281122&productDescription=BNZENE-13-DISULFONIC+AC+D+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2281122&productDescription=BNZENE-13-DISULFONIC+AC+D+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ie/store/msds?partNumber=11429847&countryCode=IE&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Protocol
This protocol outlines the general steps for the disposal of Disodium 1,3-benzenedisulfonate.

Note: Chemical waste generators must ultimately determine if a discarded chemical is

classified as hazardous and consult local, regional, and national hazardous waste regulations

for complete and accurate classification.[1][2]

1. Waste Characterization:

Determine if the Disodium 1,3-benzenedisulfonate waste is contaminated with other
hazardous materials.
The user of the product is responsible for assigning the appropriate European Waste
Catalogue (EWC) code based on the specific application for which the product was used.[3]

2. Small Spills (Solid):

Ensure adequate ventilation.[1]
Avoid dust formation.[1]
Sweep up the material and shovel it into a suitable, labeled container for disposal.[1]

3. Uncontaminated Waste Material:

If the material is not contaminated with hazardous substances, it may be possible to dispose
of it as non-hazardous waste.
Always consult with your institution's Environmental Health and Safety (EHS) department or
a licensed waste disposal contractor to confirm the appropriate disposal route.

4. Contaminated Waste Material:

If the Disodium 1,3-benzenedisulfonate is contaminated with hazardous chemicals, it must
be treated as hazardous waste.
The disposal method will be dictated by the nature of the contaminants.
Contact a licensed professional waste disposal service to arrange for proper disposal.

5. Contaminated Packaging:

Empty containers should be rinsed and disposed of in accordance with local regulations.[3]
Do not re-use empty containers.[3]
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Quantitative Hazard Data
While specific quantitative limits for disposal are determined by local regulations, the following

table summarizes the GHS hazard classifications for Disodium 1,3-benzenedisulfonate.

Hazard
Classification

GHS Category Signal Word Hazard Statement

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation
Category 2A Warning

H319: Causes serious

eye irritation

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory tract

irritation)

Warning
H335: May cause

respiratory irritation

Data sourced from aggregated GHS information. The percentage of notifications reporting

these hazards are 26.7% for H315, 99.3% for H319, and 26.7% for H335.[4]

Disposal Decision Workflow
The following diagram illustrates the logical steps to determine the proper disposal procedure

for Disodium 1,3-benzenedisulfonate.
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Caption: Disposal decision workflow for Disodium 1,3-benzenedisulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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